Cas no 1805067-55-3 (Ethyl 4-chloro-3-(difluoromethyl)-6-iodopyridine-2-carboxylate)

• Product Name: Ethyl 4-chloro-3-(difluoromethyl)-6-iodopyridine-2-carboxylate
• CAS No: 1805067-55-3
• MF: C₉H₇ClF₂INO₂
• MW: 361.511660814285
• CID: 4867165
• Update Time: 2025-08-05

Ethyl 4-chloro-3-(difluoromethyl)-6-iodopyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-3-(difluoromethyl)-6-iodopyridine-2-carboxylate

• Inchi： 1S/C9H7ClF2INO2/c1-2-16-9(15)7-6(8(11)12)4(10)3-5(13)14-7/h3,8H,2H2,1H3
• InChI Key： PQEPXCFRLIGHOX-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(F)F)C(C(=O)OCC)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-chloro-3-(difluoromethyl)-6-iodopyridine-2-carboxylate

Ethyl 4-chloro-3-(difluoromethyl)-6-iodopyridine-2-carboxylate (CAS No. 1805067-55-3): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-chloro-3-(difluoromethyl)-6-iodopyridine-2-carboxylate (CAS No. 1805067-55-3) is a highly valuable intermediate in the realm of pharmaceutical synthesis, particularly in the development of novel bioactive compounds. Its unique structural features, encompassing a pyridine core substituted with chloro, iodo, and difluoromethyl groups, make it a versatile building block for synthetic chemists. This compound has garnered significant attention due to its potential applications in the design of next-generation therapeutic agents.

The pyridine scaffold is a cornerstone in medicinal chemistry, owing to its prevalence in numerous pharmacologically active molecules. The presence of a chloro substituent at the 4-position enhances the electrophilicity of the ring, facilitating nucleophilic substitution reactions that are pivotal in constructing complex molecular architectures. Meanwhile, the iodo group at the 6-position serves as an excellent handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in the synthesis of biaryl compounds. The incorporation of a difluoromethyl group at the 3-position introduces metabolic stability and lipophilicity, key attributes that contribute to the pharmacokinetic profile of drug candidates.

In recent years, there has been a surge in research focused on developing inhibitors targeting various enzymes and receptors involved in critical biological pathways. Ethyl 4-chloro-3-(difluoromethyl)-6-iodopyridine-2-carboxylate has emerged as a key intermediate in the synthesis of small-molecule inhibitors for enzymes such as kinases and proteases. For instance, derivatives of this compound have been explored as potential inhibitors of tyrosine kinases, which play a central role in signal transduction pathways associated with cancer and inflammatory diseases. The difluoromethyl group, in particular, has been shown to enhance binding affinity and resistance to metabolic degradation, making it an attractive feature for drug design.

The pharmaceutical industry has also leveraged this compound in the development of antiviral agents. Pyridine derivatives have demonstrated efficacy against a range of viruses by interfering with viral replication mechanisms. Ethyl 4-chloro-3-(difluoromethyl)-6-iodopyridine-2-carboxylate, with its multifunctional substituents, provides a robust platform for generating novel antiviral compounds. Recent studies have highlighted its utility in synthesizing inhibitors targeting viral proteases and polymerases, contributing to the fight against emerging viral threats.

Beyond its applications in therapeutic drug development, Ethyl 4-chloro-3-(difluoromethyl)-6-iodopyridine-2-carboxylate has found utility in agrochemical research. The unique structural motifs present in this compound have inspired the design of novel pesticides and herbicides. The combination of electron-withdrawing groups like chloro and iodo, along with the lipophilic difluoromethyl moiety, contributes to enhanced bioactivity against target pests while maintaining environmental safety.

The synthetic methodologies employed in the preparation of Ethyl 4-chloro-3-(difluoromethyl)-6-iodopyridine-2-carboxylate

The future prospects for Ethyl 4-chloro-3-(difluoromethyl)-6-iodopyridine-2-carboxylate